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Compound of Interest

1-isopropyl-1H-imidazole-4-
Compound Name: o
carboxylic acid

Cat. No.: B3030547

An In-depth Technical Guide to 1-isopropyl-1H-imidazole-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 1-isopropyl-1H-
imidazole-4-carboxylic acid, a heterocyclic building block of significant interest in medicinal
chemistry and pharmaceutical research. We will detail its core physicochemical properties,
outline a robust synthetic protocol, discuss its applications as a key intermediate in the
development of therapeutic agents, and provide essential safety and handling guidelines. The
central role of the imidazole scaffold in drug design is explored, contextualizing the value of this
specific derivative. All information is grounded in authoritative sources to ensure scientific
integrity.

Core Identification and Significance

1-isopropyl-1H-imidazole-4-carboxylic acid is a substituted imidazole derivative. Its structure
is characterized by a central five-membered aromatic imidazole ring, a carboxylic acid group at
the 4-position, and an isopropyl substituent at the 1-position nitrogen. This unique combination

of functional groups makes it a valuable intermediate in organic synthesis.[1][2]

The imidazole ring is a crucial pharmacophore found in many naturally occurring molecules like
the amino acid histidine and in numerous FDA-approved drugs.[3] Its electron-rich nature and
the presence of both hydrogen bond donor and acceptor sites allow it to form multiple
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interactions with biological targets such as enzymes and receptors.[3] The carboxylic acid
moiety often serves as a key interaction point or as a bioisostere for other functional groups in
drug design, enhancing polarity and enabling further chemical modification.[4][5][6]

Key ldentifiers:

Chemical Name: 1-isopropyl-1H-imidazole-4-carboxylic acid

CAS Number: 917364-12-6[1][7][8]

Molecular Formula: C7H10N202[1][2]

Synonyms: 1-(Propan-2-yl)-1H-imidazole-4-carboxylic acid

Physicochemical Properties

A summary of the key computed and experimental properties of this compound is essential for
its application in a laboratory setting. These properties influence solubility, reactivity, and
analytical characterization.

Property Value Source

Molecular Weight 154.17 g/mol [1112119]

1-(propan-2-yl)-1H-imidazole-
IUPAC Name . [2]
4-carboxylic acid

Canonical SMILES CC(C)N1C=NC=C1C(=0)O [1]

YNVHXICSOWGFDO-
INChl Key [9]
UHFFFAOYSA-N

Typically a white to off-white
Appearance ] [5]
solid powder.

N Expected to be soluble in polar
Solubility _ (5]
organic solvents.

Synthesis Protocol: Hydrolysis of Ester Precursor
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One of the most direct and common methods for preparing imidazole-4-carboxylic acids is
through the hydrolysis of their corresponding ester precursors (e.g., ethyl or methyl esters).[10]
[11][12] This process, known as saponification, utilizes a strong base to convert the ester into a
carboxylate salt, which is then protonated with acid to yield the final carboxylic acid.

Causality in Experimental Design: The choice of a basic hydrolysis is predicated on the high
efficiency of saponification for robust esters. Potassium hydroxide is selected for its high
solubility in aqueous or alcoholic solvents. The final acidification step is critical; adjusting the
pH to just below the pKa of the carboxylic acid ensures complete protonation and precipitation
of the product, maximizing yield.

Step-by-Step Experimental Protocol

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve the starting material, ethyl 1-isopropyl-1H-imidazole-4-carboxylate, in
ethanol.

o Base Addition: Prepare a solution of potassium hydroxide (KOH) in water and add it to the
flask. A typical molar excess of 2-3 equivalents of KOH is used to drive the reaction to
completion.

o Hydrolysis: Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously.
The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the
starting ester spot is no longer visible.

o Workup - Neutralization: After cooling the mixture to room temperature, slowly add a strong
acid, such as concentrated hydrochloric acid (HCI), to neutralize the excess base and
protonate the carboxylate. Adjust the pH to approximately 1-2 to ensure full precipitation of
the product.[10][12]

« |solation: The resulting solid precipitate is collected by vacuum filtration.

 Purification: Wash the crude product with cold water to remove inorganic salts. For higher
purity, the product can be recrystallized from a suitable solvent system, such as an
ethanol/water mixture.[10]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 1-isopropyl-1H-imidazole-4-carboxylic acid.

Applications in Research and Drug Development
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The primary utility of 1-isopropyl-1H-imidazole-4-carboxylic acid is as a molecular scaffold
or building block for the synthesis of more complex, biologically active molecules.[4][13]

e Enzyme Inhibitors and Receptor Antagonists: The imidazole core is a key feature in
molecules designed to inhibit enzymes or block receptors. For instance, it is a component of
angiotensin Il receptor antagonists.[4][6] The carboxylic acid group can mimic the side chain
of aspartic or glutamic acid, forming critical salt-bridge interactions within a protein's active
site.

« Antimicrobial and Anticancer Agents: Imidazole derivatives have shown significant potential
as antimicrobial and anticancer agents.[3][4] This compound serves as a starting point for
creating libraries of novel derivatives to be screened for therapeutic activity.

o Coordination Chemistry: The N/O donor atoms in imidazole carboxylic acids make them
effective ligands for creating metal-organic complexes, which have applications in catalysis
and materials science.[14][15]

Conceptual Role in Drug Discovery
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Caption: Role as a building block in a typical drug discovery pipeline.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 1-isopropyl-1H-imidazole-4-carboxylic acid is
not detailed in the provided results, general precautions for imidazole carboxylic acid
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derivatives should be followed. These compounds are typically acidic and can be irritating.[16]
[17]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and a lab coat to prevent skin and eye contact.[18]

» Handling: Use only under a chemical fume hood to avoid inhalation of dust.[18] Avoid
breathing dust, fume, gas, mist, vapors, or spray.[16] Wash hands and any exposed skin
thoroughly after handling.[17]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[16]

These guidelines are based on SDS information for structurally related imidazole compounds
and represent best practices for laboratory safety.

Conclusion

1-isopropyl-1H-imidazole-4-carboxylic acid (CAS: 917364-12-6) is a well-defined chemical
entity with significant value for the scientific community. Its utility as a synthetic intermediate is
rooted in the proven importance of the imidazole pharmacophore in drug discovery.
Understanding its properties, synthesis, and safe handling is crucial for researchers aiming to
leverage this compound in the creation of novel therapeutics and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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